Cas no 10420-91-4 (1,4-HEXADIYNE)

• Product Name: 1,4-HEXADIYNE
• CAS No: 10420-91-4
• MF: C₆H₆
• MW: 78.1118416786194
• CID: 157995
• PubChem ID: 139150
• Update Time: 2025-04-19

1,4-HEXADIYNE Chemical and Physical Properties

Names and Identifiers

• 1,4-HEXADIYNE
• 1,4-Hexadiyne (7CI, 8CI, 9CI)
• AC1L3EDE
• AG-D-16171
• CTK0H6936
• FT-0690900
• Hexa-1,4-diin
• Hexadiin-(1,4)
• Hexadiin-(1.4)
• hexadiyne-1,4
• KB-10627
• Methyl-propargyl-acetylen
• AKOS006237143
• hexa-1,4-diyne
• NJXXWBJAOFKNIR-UHFFFAOYSA-N
• DTXSID50146346
• 10420-91-4
• 1,4-HEXADIYNE 50% (W/W) in HEXANE

• Inchi： 1S/C6H6/c1-3-5-6-4-2/h1H,5H2,2H3
• InChI Key： NJXXWBJAOFKNIR-UHFFFAOYSA-N
• SMILES： C(C#C)C#CC

Computed Properties

• Exact Mass: 78.04698
• Monoisotopic Mass: 78.04695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.6

Experimental Properties

• Density: 0.8250
• Melting Point: 30.9°C (estimate)
• Boiling Point: 80.55°C
• Flash Point: °C
• Refractive Index: 1.4331 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides